Cas no 1416444-75-1 ((R)-4-Tert-butyl 3-methyl 2,2-dimethylmorpholine-3,4-dicarboxylate)

• Product Name: (R)-4-Tert-butyl 3-methyl 2,2-dimethylmorpholine-3,4-dicarboxylate
• CAS No: 1416444-75-1
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 4934060
• Update Time: 2025-10-31

(R)-4-Tert-butyl 3-methyl 2,2-dimethylmorpholine-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-4-TERT-BUTYL 3-METHYL 2,2-DIMETHYLMORPHOLINE-3,4-DICARBOXYLATE
• (R)-4-Tert-butyl 3-methyl 2,2-dimethylmorpholine-3,4-dicarboxylate

• Inchi： 1S/C13H23NO5/c1-12(2,3)19-11(16)14-7-8-18-13(4,5)9(14)10(15)17-6/h9H,7-8H2,1-6H3/t9-/m0/s1
• InChI Key： KPIHQUOWUIQYNL-VIFPVBQESA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)[C@@H](C(=O)OC)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 359
• XLogP3: 1.3
• Topological Polar Surface Area: 65.099

Additional information on (R)-4-Tert-butyl 3-methyl 2,2-dimethylmorpholine-3,4-dicarboxylate

Comprehensive Overview of (R)-4-Tert-butyl 3-methyl 2,2-dimethylmorpholine-3,4-dicarboxylate (CAS No. 1416444-75-1)

(R)-4-Tert-butyl 3-methyl 2,2-dimethylmorpholine-3,4-dicarboxylate (CAS No. 1416444-75-1) is a highly specialized chiral compound widely utilized in pharmaceutical research, asymmetric synthesis, and fine chemical applications. Its unique morpholine core and dicarboxylate functional groups make it a valuable intermediate for developing bioactive molecules, particularly in the field of enantioselective catalysis and drug discovery. The compound's tert-butyl and methyl ester moieties further enhance its stability and reactivity, catering to modern synthetic challenges.

In recent years, the demand for chiral building blocks like (R)-4-Tert-butyl 3-methyl 2,2-dimethylmorpholine-3,4-dicarboxylate has surged due to advancements in targeted drug delivery and green chemistry. Researchers frequently search for "chiral morpholine derivatives" or "CAS 1416444-75-1 applications" to explore its role in asymmetric hydrogenation and peptide mimetics. This compound's stereochemical purity (R-configuration) is critical for achieving high enantiomeric excess (ee) in reactions, a key concern in FDA-approved drug synthesis.

The synthesis of (R)-4-Tert-butyl 3-methyl 2,2-dimethylmorpholine-3,4-dicarboxylate often involves multistep organic transformations, including esterification, ring closure, and chiral resolution. Its lipophilicity and steric hindrance properties are frequently discussed in forums focusing on "improving drug bioavailability" or "prodrug design." Notably, its methyl carboxylate group allows for further derivatization, aligning with trends in fragment-based drug discovery.

From an industrial perspective, CAS 1416444-75-1 is often referenced in patents related to kinase inhibitors and neuroprotective agents. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, addressing common queries like "how to characterize chiral morpholine compounds". The compound's compatibility with microwave-assisted synthesis also makes it relevant to high-throughput screening methodologies.

Environmental and regulatory considerations are increasingly shaping the use of (R)-4-Tert-butyl 3-methyl 2,2-dimethylmorpholine-3,4-dicarboxylate. Discussions around "sustainable chiral synthesis" and "biodegradable intermediates" highlight its potential in eco-friendly manufacturing. The compound's low toxicity profile, as indicated by OECD guidelines, further supports its adoption in GMP-compliant processes.

Future research directions may explore its utility in covalent organic frameworks (COFs) or metal-organic catalysts, addressing trending topics like "chiral materials for catalysis". With its balanced reactivity-selectivity profile, CAS 1416444-75-1 remains a cornerstone in advancing precision chemistry.